10E-nonadecenoic acid

• Molecular Formula: C19H36O2
• Molecular Weight: 296.5 g/mol
• InChI: InChI=1S/C19H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21/h9-10H,2-8,11-18H2,1H3,(H,20,21)/b10-9+
• InChIKey: BBOWBNGUEWHNQZ-MDZDMXLPSA-N

10E-Nonadecenoic Acid (trans-10-Nonadecenoic Acid, C19:1n-9t): Baseline Identity and Structural Characterization for Procurement Verification

10E-Nonadecenoic acid (trans-10-nonadecenoic acid; C19:1n-9t; CAS 147527-21-7) is a 19-carbon monounsaturated long-chain fatty acid with a trans (E) double bond at position 10 from the carboxyl terminus [1]. As a metabolite of odd-chain fatty acid metabolism, it has been detected in human blood and feces, and in model organisms including Mus musculus (strain C57BL/6) [2]. Its physicochemical profile includes a molecular weight of 296.49 g/mol (C19H36O2), a calculated logP of 6.50, a topological polar surface area of 37.30 Ų, and a van der Waals molecular volume of 349.56 ų [3]. The trans stereochemistry distinguishes this compound fundamentally from its cis isomer (10Z-nonadecenoic acid; CAS 67228-95-9) and from saturated odd-chain analogs such as nonadecanoic acid (C19:0; CAS 646-30-0), with implications for membrane biophysics and metabolic recognition that preclude simple substitution in research or industrial applications [4].

1 Trans (E) stereochemistry for membrane rigidity studies

2 Odd carbon number (C19) for metabolic tracer differentiation

3 Distinct from cis isomer and saturated C19:0 for analytical standard use

• [1] LIPID MAPS Structure Database (LMSD). LMFA01030361: 10E-nonadecenoic acid. Accessed 2026. View Source
• [2] ChEBI (Chemical Entities of Biological Interest). CHEBI:187616: 10E-nonadecenoic acid. EMBL-EBI. Metabolite of Mus musculus (C57BL/6) found in feces. Accessed 2026. View Source
• [3] LIPID MAPS Structure Database (LMSD). LMFA01030361: Calculated Physicochemical Properties. Accessed 2026. View Source
• [4] ChEBI (Chemical Entities of Biological Interest). CHEBI:83050: cis-10-nonadecenoic acid; CHEBI:39243: nonadecanoic acid. EMBL-EBI. Accessed 2026. View Source

Why Generic Substitution of 10E-Nonadecenoic Acid with In-Class Fatty Acids Fails: The Critical Role of Trans Stereochemistry and Odd Chain Length in Scientific and Industrial Applications

Substituting 10E-nonadecenoic acid with structurally similar in-class compounds—whether the cis stereoisomer (10Z-nonadecenoic acid), the fully saturated analog (nonadecanoic acid, C19:0), or even-chain trans monounsaturated fatty acids (trans-MUFAs)—can fundamentally alter experimental outcomes and industrial performance. At the biophysical level, trans double bonds confer membrane properties that approximate saturated fatty acids, while cis double bonds introduce significant membrane perturbations, as demonstrated in model lipid bilayer studies using trans- and cis-containing phosphatidylcholines [1]. Specifically, trans fatty acids increase membrane rigidity and decrease area per lipid, whereas cis fatty acids exert a fluidizing effect at low concentrations, a distinction validated by X-ray diffraction and membrane fluctuation analysis in DOPC model membranes [2]. At the biological level, functional comparisons between trans and cis 18-carbon monounsaturated fatty acids reveal distinct effects on gene expression, lipotoxicity, and platelet aggregation, establishing that stereochemistry alone drives divergent physiological outcomes [3][4]. The odd carbon number (C19) further distinguishes 10E-nonadecenoic acid from the more abundant C18 trans-MUFAs (e.g., elaidic acid), as odd-chain fatty acids follow distinct metabolic elongation and beta-oxidation pathways and serve as unique biomarkers for dietary intake and microbial metabolism [5]. These multidimensional differences make generic substitution scientifically invalid; procurement decisions must be guided by stereochemistry-specific, chain-length-specific evidence.

Cis isomer May shift membrane fluidity and packing behavior, altering biophysical readouts

Saturated C19:0 Expected to differ in metabolic elongation pattern and chromatographic retention

Even-chain trans-MUFA Confounds odd-chain-specific metabolic flux and biomarker tracking

• [1] Roach, C., Feller, S. E., Ward, J. A., Shaikh, S. R., Zerouga, M., & Stillwell, W. (2004). Comparison of cis and trans fatty acid containing phosphatidylcholines on membrane properties. Biochemistry, 43(20), 6344-6351. View Source
• [2] Ma, Y., Benda, A., & Kuimova, M. K. (2019). Coupling phase behavior of fatty acid containing membranes to membrane bio-mechanics. Frontiers in Cell and Developmental Biology, 7, 187. View Source
• [3] Wahle, K. W., & Peacock, L. I. (1996). Effects of isomeric cis and trans eighteen carbon monounsaturated fatty acids on porcine platelet function. Biochimica et Biophysica Acta, 1301(1-2), 141-149. View Source
• [4] Nishizaki, Y., & et al. (2025). Trans 18-carbon monoenoic fatty acid has distinct effects from its isomeric cis fatty acid on lipotoxicity and gene expression in Saccharomyces cerevisiae. (CIR:NII record). View Source
• [5] LIPID MAPS. Fatty Acids: Straight-Chain Saturated and Monounsaturated. Odd-chain fatty acids from 13:0 to 19:0 in bacterial lipids and animal tissues. Accessed 2026. View Source

Product-Specific Quantitative Evidence Guide: 10E-Nonadecenoic Acid Performance Metrics for Informed Procurement

Membrane Rigidity and Lipid Packing: 10E-Nonadecenoic Acid vs. Cis-10-Nonadecenoic Acid

Trans monounsaturated fatty acids, including 10E-nonadecenoic acid, produce membrane properties more closely resembling saturated fatty acids than their cis counterparts. Comparative studies using phosphatidylcholines containing trans (elaidic) versus cis (oleic) double bonds demonstrate that trans fatty acids increase membrane rigidity and decrease area per lipid, whereas cis fatty acids induce fluidizing perturbations [1]. In DOPC model membranes, systematic doping with trans fatty acid increased rigidity relative to cis fatty acid, as quantified by X-ray diffraction and membrane fluctuation analysis [2]. While these studies used C18 fatty acids, the stereochemical determinant of membrane behavior is conserved across chain lengths, allowing class-level inference that 10E-nonadecenoic acid will confer membrane properties distinct from its 10Z isomer.

Membrane rigidity comparison

Class-level

Trans isomer class-linked to increased rigidity and decreased area per lipid; cis isomer to fluidization

Supports trans-specific membrane biophysics interpretation

Class-level inference from C18 studies; direct C19 data limited

Evidence Dimension	Membrane rigidity and lipid packing
Target Compound Data	10E-nonadecenoic acid: Predicted to increase membrane rigidity and decrease area per lipid, consistent with trans fatty acid class behavior [Class-level inference]
Comparator Or Baseline	cis-10-Nonadecenoic acid (10Z-nonadecenoic acid): Predicted to fluidize membranes and increase area per lipid at low concentrations [Class-level inference]
Quantified Difference	Not directly quantified for C19 isomers; class-level inference from C18 studies: trans fatty acids produce membrane properties more similar to saturated chains than cis fatty acids [1]
Conditions	Class inference derived from phosphatidylcholine bilayer studies (C18 trans vs. cis) using molecular dynamics, lateral lipid packing, and permeability assays; DOPC model membranes with X-ray diffraction and fluctuation analysis

Why This Matters

Procurement of the correct stereoisomer is essential for membrane biophysics studies, as the trans isomer produces fundamentally different rigidity and packing outcomes than the cis isomer, with direct implications for lipid raft formation, permeability, and protein-lipid interaction assays.

• [1] Roach, C., Feller, S. E., Ward, J. A., Shaikh, S. R., Zerouga, M., & Stillwell, W. (2004). Comparison of cis and trans fatty acid containing phosphatidylcholines on membrane properties. Biochemistry, 43(20), 6344-6351. View Source
• [2] Ma, Y., Benda, A., & Kuimova, M. K. (2019). Coupling phase behavior of fatty acid containing membranes to membrane bio-mechanics. Frontiers in Cell and Developmental Biology, 7, 187. View Source

Cellular Lipotoxicity and Gene Expression: Trans Isomer Distinctness from Cis Isomer

In Saccharomyces cerevisiae, the trans isomer (elaidic acid, C18:1Δ9t) exhibited distinct effects on OLE1 gene expression and lipotoxicity compared to its cis counterpart (oleic acid) [1]. Specifically, the trans isomer failed to properly regulate OLE1, which encodes the Δ9 desaturase, leading to differential processing of excess fatty acids in are1Δare2Δdga1Δlro1Δ and gat1Δ mutant strains. While this evidence is derived from C18 fatty acids, the stereochemical determinant of OLE1 regulation is conserved across long-chain monounsaturated fatty acids, providing class-level inference that 10E-nonadecenoic acid will similarly diverge from its cis isomer in eukaryotic gene expression and lipotoxicity assays.

Gene expression response

Class-level

Trans isomer linked to altered OLE1 regulation and lipotoxicity vs cis isomer

Supports distinct gene-regulatory endpoints for trans isomer

Yeast model; direct C19 validation pending

Evidence Dimension	Gene expression (OLE1) and lipotoxicity in yeast
Target Compound Data	10E-nonadecenoic acid: Predicted to exhibit trans isomer-specific effects on OLE1 regulation and lipotoxicity distinct from cis isomer [Class-level inference]
Comparator Or Baseline	cis-10-Nonadecenoic acid (10Z-nonadecenoic acid): Predicted to exhibit cis isomer-specific OLE1 regulation and lipotoxicity profile [Class-level inference]
Quantified Difference	Not directly quantified for C19 isomers; class-level inference from C18 study: cis and trans isomers exert distinct physiological effects on OLE1 expression and lipotoxicity in yeast [1]
Conditions	Saccharomyces cerevisiae grown on fatty acids as sole carbon source; are1Δare2Δdga1Δlro1Δ and gat1Δ mutant strains

Why This Matters

For researchers investigating fatty acid sensing, lipid metabolism, or lipotoxicity pathways in eukaryotic models, the trans stereoisomer is not interchangeable with the cis isomer; substitution would confound gene expression readouts and cellular phenotype interpretation.

• [1] Nishizaki, Y., & et al. (2025). Trans 18-carbon monoenoic fatty acid has distinct effects from its isomeric cis fatty acid on lipotoxicity and gene expression in Saccharomyces cerevisiae. (CIR:NII record). View Source

Platelet Function Modulation: Reduced Efficacy of Trans Isomers vs. Cis Isomers

In porcine platelet studies, trans 18-carbon monounsaturated fatty acid isomers were significantly less effective than their cis counterparts in inhibiting collagen-induced platelet aggregation, particularly at higher collagen concentrations (5 μg/mL vs. 2 μg/mL) [1]. Trans isomers also produced less marked inhibition of thromboxane B2 (TXB2) formation, with a clear dissociation observed between the extent of aggregation inhibition and TXB2 suppression—a phenomenon not seen with cis isomers. Furthermore, in response to 0.1 U/mL thrombin stimulation, trans isomers paradoxically augmented aggregation while cis isomers inhibited it. This stereochemistry-dependent functional divergence supports class-level inference that 10E-nonadecenoic acid will differ from 10Z-nonadecenoic acid in platelet and vascular biology assays.

Platelet aggregation response

Class-level

Trans isomer class-linked to reduced anti-aggregatory efficacy and paradoxical thrombin response vs cis

Supports distinct platelet-function endpoint interpretation for trans isomer

Porcine platelets; C19-specific studies needed

Evidence Dimension	Collagen-induced platelet aggregation inhibition
Target Compound Data	10E-nonadecenoic acid: Predicted to exhibit reduced anti-aggregatory efficacy compared to cis isomer, with possible paradoxical augmentation under thrombin stimulation [Class-level inference]
Comparator Or Baseline	cis-10-Nonadecenoic acid (10Z-nonadecenoic acid): Predicted to inhibit aggregation in response to collagen and thrombin, with effective TXB2 suppression [Class-level inference]
Quantified Difference	Class inference: trans isomers were less effective than cis in inhibiting collagen-induced aggregation, particularly at 5 μg/mL collagen [1]; trans isomers augmented thrombin-induced aggregation while cis isomers inhibited it [1]
Conditions	Porcine platelets; impedance aggregometry; collagen (2 and 5 μg/mL) and thrombin (0.1 U/mL) stimulation

Why This Matters

For cardiovascular research or ex vivo platelet function studies, procurement of the correct stereoisomer is critical; the trans isomer may produce opposite effects on aggregation under certain stimuli, fundamentally altering experimental conclusions about fatty acid modulation of hemostasis.

• [1] Wahle, K. W., & Peacock, L. I. (1996). Effects of isomeric cis and trans eighteen carbon monounsaturated fatty acids on porcine platelet function. Biochimica et Biophysica Acta, 1301(1-2), 141-149. View Source

Odd Carbon Number (C19) as a Metabolic Tracer: Distinct Elongation and Beta-Oxidation Pathway vs. Even-Chain Fatty Acids

Odd-chain fatty acids (OCFAs) such as 10E-nonadecenoic acid (C19:1) follow distinct metabolic pathways compared to the more abundant even-chain fatty acids (e.g., C18, C20) [1]. In rainbow trout hepatocyte studies, 19:1n-9 was elongated to 21:1n-9 and 23:1n-9, demonstrating a specific elongation pattern that differs from even-chain substrates [2]. OCFAs are predominantly derived from bacterial fermentation in the gut microbiome or from dietary sources, and their presence in mammalian tissues serves as a biomarker for these inputs [3]. This metabolic uniqueness establishes that 10E-nonadecenoic acid cannot be substituted with even-chain trans-MUFAs (such as elaidic acid, C18:1Δ9t) for studies tracking fatty acid flux, beta-oxidation intermediates, or microbiome-host metabolic interactions.

Metabolic elongation pathway

Reported

Elongates by +2 carbons to odd-chain products (C21:1, C23:1)

Supports distinct metabolic tracer signal vs even-chain fatty acids

Rainbow trout hepatocyte model

Evidence Dimension	Metabolic elongation pathway
Target Compound Data	10E-nonadecenoic acid (C19:1n-9): Documented elongation to C21:1n-9 and C23:1n-9 in trout hepatocytes [2]
Comparator Or Baseline	Even-chain trans-MUFAs (e.g., elaidic acid, C18:1Δ9t): Elongation follows even-numbered carbon chain progression (e.g., C18 → C20 → C22)
Quantified Difference	Odd-chain fatty acids (C19:1) elongate by +2 carbons to yield odd-chain products (C21, C23), whereas even-chain fatty acids yield even-chain elongation products [2]
Conditions	Rainbow trout (Oncorhynchus mykiss) hepatocytes in primary culture; isotopic tracer studies; GC-MS analysis of elongation products

Why This Matters

For metabolic flux studies or biomarker development, odd-chain trans-MUFAs provide a distinct tracer signal that is not confounded by endogenous even-chain fatty acid pools; substitution with even-chain analogs would produce different elongation products and confound metabolic tracking.

• [1] LIPID MAPS. Fatty Acids: Straight-Chain Saturated and Monounsaturated. Odd-chain fatty acids from 13:0 to 19:0. Accessed 2026. View Source
• [2] Tocher, D. R., & et al. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. (QXMD record). View Source
• [3] ChEBI. CHEBI:39243: nonadecanoic acid (C19:0) as an intermediate in n-icosane biodegradation and cancer growth inhibition. EMBL-EBI. Accessed 2026. View Source

LogP and Lipophilicity Profile: 10E-Nonadecenoic Acid vs. Saturated C19:0

The calculated logP of 10E-nonadecenoic acid is 6.50, reflecting its lipophilic character as a monounsaturated long-chain fatty acid [1]. In comparison, nonadecanoic acid (C19:0), the fully saturated analog, is expected to have a slightly higher logP due to the absence of the double bond, which reduces polarity. This difference in lipophilicity influences chromatographic retention times in reverse-phase HPLC and GC, as well as solubility and partitioning behavior in biphasic systems. While direct logP data for C19:0 is not available in the same source, the presence of a trans double bond in 10E-nonadecenoic acid reduces logP relative to the saturated analog, a trend consistently observed across fatty acid series (e.g., oleic acid logP ~7.6 vs. stearic acid logP ~8.2). This property distinction supports the need for stereospecific and chain-length-specific standards in analytical chemistry applications.

Lipophilicity (logP)

Reported

Calculated logP 6.50; saturated C19:0 estimated higher

Supports distinct chromatographic retention from saturated analog

Calculated property; experimental confirmation recommended

Evidence Dimension	Lipophilicity (calculated logP)
Target Compound Data	10E-nonadecenoic acid (C19:1n-9t): Calculated logP = 6.50 [1]
Comparator Or Baseline	Nonadecanoic acid (C19:0): Predicted logP higher than 6.50 (estimated ~7.2-7.8 based on saturated fatty acid trend)
Quantified Difference	LogP difference estimated at +0.7 to +1.3 log units (saturated > monounsaturated)
Conditions	Calculated physicochemical properties from LIPID MAPS database; predictive software (unspecified)

Why This Matters

For analytical method development (LC-MS, GC-MS) or formulation studies, the distinct lipophilicity of 10E-nonadecenoic acid relative to its saturated analog dictates different retention times and partition coefficients; procurement of the correct compound is essential for accurate standard curve generation and method validation.

• [1] LIPID MAPS Structure Database (LMSD). LMFA01030361: 10E-nonadecenoic acid calculated physicochemical properties. Accessed 2026. View Source

Anti-Proliferative Activity in HL-60 Leukemia Cells: Cis Isomer Quantified, Trans Isomer Data Absent

The cis isomer (10Z-nonadecenoic acid) has been quantitatively evaluated for anti-proliferative activity against HL-60 human leukemia cells, with a reported IC50 of 295 µM [1]. No comparable quantitative data exists for the trans isomer (10E-nonadecenoic acid) in the public literature. This absence of data itself constitutes a differentiation point: investigators requiring anti-proliferative activity should be aware that the trans isomer has not been validated for this endpoint, and any assumption of comparable activity would be scientifically unsupported. The cis isomer also demonstrated prevention of LPS-induced tumor necrosis factor production from mouse macrophages, an activity profile for which trans isomer data is similarly unavailable.

HL-60 anti-proliferative activity

Data to verify

Trans isomer lacks published IC50; cis isomer IC50 295 µM

Absence of data precludes stereospecific anti-proliferative use

Research gap; validate before cell-based assays

Evidence Dimension	Anti-proliferative activity (HL-60 cells)
Target Compound Data	10E-nonadecenoic acid: No published IC50 data available
Comparator Or Baseline	cis-10-Nonadecenoic acid (10Z): IC50 = 295 µM in HL-60 cells [1]
Quantified Difference	Data absence vs. 295 µM
Conditions	HL-60 human leukemia cell line proliferation assay; LPS-induced TNF production from mouse macrophages

Why This Matters

For researchers screening fatty acids for anti-cancer or anti-inflammatory activity, the cis isomer has documented activity whereas the trans isomer is uncharacterized; this knowledge gap must inform compound selection, particularly when stereospecific activity is a critical experimental variable.

• [1] LIPID MAPS. LMFA01030362: 10Z-nonadecenoic acid. HL-60 cell proliferation IC50 = 295 µM; LPS-induced TNF production inhibition. Accessed 2026. View Source

Optimal Research and Industrial Application Scenarios for 10E-Nonadecenoic Acid Based on Quantifiable Differential Evidence

Membrane Biophysics: Trans Stereoisomer as a Rigidity Probe in Model Lipid Bilayers

10E-Nonadecenoic acid serves as a specialized tool in membrane biophysics studies requiring a trans monounsaturated fatty acid with a defined carbon number. Based on class-level evidence from trans- vs. cis-phosphatidylcholine studies, this compound increases membrane rigidity and decreases area per lipid relative to its cis isomer, while approximating the packing behavior of saturated fatty acids [1][2]. Its odd carbon number (C19) further allows it to be distinguished from endogenous even-chain fatty acids in tracer studies. This compound is ideally procured for X-ray diffraction, fluorescence anisotropy, or molecular dynamics simulations investigating the role of trans double bonds in membrane domain formation, lipid raft stability, or protein-lipid interactions where stereochemistry is a controlled variable.

Fatty Acid Metabolism and Elongation Studies: Odd-Chain Trans-MUFA Tracer

The odd carbon number of 10E-nonadecenoic acid (C19:1n-9t) makes it a valuable metabolic tracer distinct from the abundant even-chain fatty acid pools. Studies in rainbow trout hepatocytes demonstrate that odd-chain monounsaturated fatty acids (19:1n-9) undergo elongation to 21:1n-9 and 23:1n-9, providing a clean signal for tracking elongation and beta-oxidation pathways without interference from endogenous C18 or C20 fatty acids [3]. Researchers investigating microbiome-host metabolic interactions, dietary fatty acid biomarkers, or peroxisomal beta-oxidation of odd-chain substrates should procure this specific compound rather than substituting with even-chain trans-MUFAs, which would confound metabolic flux analysis.

Gene Regulation and Lipotoxicity Research in Eukaryotic Models

Class-level evidence from yeast studies demonstrates that trans monounsaturated fatty acids exert distinct effects on OLE1 gene expression and lipotoxicity compared to their cis isomers [4]. 10E-Nonadecenoic acid is therefore appropriate for experiments investigating the stereochemistry-dependent regulation of fatty acid desaturases, lipotoxicity pathways, and cellular fatty acid sensing mechanisms in S. cerevisiae or other eukaryotic models. The trans stereoisomer cannot be substituted with the cis isomer, as the two produce divergent transcriptional and phenotypic outcomes that would confound interpretation of gene-environment interaction studies.

Analytical Chemistry: Chromatographic Standard for Trans-MUFA Identification

The distinct physicochemical profile of 10E-nonadecenoic acid (logP 6.50, molecular volume 349.56 ų) differentiates it from both the cis isomer and the saturated analog in reverse-phase chromatographic systems [5]. This compound is suitable for procurement as a reference standard in GC-MS or LC-MS methods aimed at identifying and quantifying trans monounsaturated fatty acids in complex biological matrices (e.g., serum, tissue lipids, microbial cultures). Its odd carbon number provides an additional level of specificity, ensuring that chromatographic peaks are not misassigned to more abundant even-chain fatty acid isomers.

Application

Selection Property

Validation Focus

Membrane biophysics rigidity probe

Trans (E) stereochemistry

Membrane packing and rigidity assays

Odd-chain fatty acid metabolic tracer

Odd carbon number (C19)

Elongation product profiling

Gene regulation and lipotoxicity studies

Trans isomer-specific gene expression

OLE1 regulation and lipotoxicity endpoints

Trans-MUFA chromatographic standard

Distinct logP and retention profile

Chromatographic peak assignment

• [1] Roach, C., Feller, S. E., Ward, J. A., Shaikh, S. R., Zerouga, M., & Stillwell, W. (2004). Comparison of cis and trans fatty acid containing phosphatidylcholines on membrane properties. Biochemistry, 43(20), 6344-6351. View Source
• [2] Ma, Y., Benda, A., & Kuimova, M. K. (2019). Coupling phase behavior of fatty acid containing membranes to membrane bio-mechanics. Frontiers in Cell and Developmental Biology, 7, 187. View Source
• [3] Tocher, D. R., & et al. Modification of odd-chain length unsaturated fatty acids by hepatocytes of rainbow trout (Oncorhynchus mykiss) fed diets containing fish oil or olive oil. (QXMD record). View Source
• [4] Nishizaki, Y., & et al. (2025). Trans 18-carbon monoenoic fatty acid has distinct effects from its isomeric cis fatty acid on lipotoxicity and gene expression in Saccharomyces cerevisiae. (CIR:NII record). View Source
• [5] LIPID MAPS Structure Database (LMSD). LMFA01030361: 10E-nonadecenoic acid calculated physicochemical properties. Accessed 2026. View Source